Cas no 1211589-61-5 (3-(Aminomethyl)-5-bromo-2-methylpyridine)

3-(Aminomethyl)-5-bromo-2-methylpyridine is a brominated pyridine derivative featuring both an aminomethyl and a methyl substituent, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of the aminomethyl group enhances its reactivity for further functionalization, while the bromo substituent offers a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its structural features make it valuable in the development of bioactive compounds, particularly in medicinal chemistry for drug discovery. The compound’s stability and well-defined reactivity profile ensure consistent performance in synthetic workflows. Suitable for use under controlled conditions, it is typically handled with standard laboratory precautions.

3-(Aminomethyl)-5-bromo-2-methylpyridine structure

1211589-61-5 structure

Product Name:3-(Aminomethyl)-5-bromo-2-methylpyridine

CAS No:1211589-61-5

MF:C₇H₉BrN₂

MW:201.063760519028

MDL:MFCD18255107

CID:4563150

PubChem ID:53427262

Update Time:2025-06-08

3-(Aminomethyl)-5-bromo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Aminomethyl)-5-bromo-2-methylpyridine
- (5-bromo-2-methylpyridin-3-yl)methanamine
- FCH1365161
- SY035464
- AX8271312
- 5-BROMO-2-METHYL(AMINOMETHYL)PYRIDINE
- 1211589-61-5
- AC1104
- DS-001529
- AKOS027256715
- SCHEMBL2066694
- CS-0442313
- CS-12008
- MFCD18255107
- 5-Bromo-2-methyl-3-pyridinemethanamine
- AC-29835
- MDL： MFCD18255107
- Inchi： 1S/C7H9BrN2/c1-5-6(3-9)2-7(8)4-10-5/h2,4H,3,9H2,1H3
- InChI Key： DDTSJJRCDJTGPD-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C)C(=C1)CN

Computed Properties

Exact Mass: 199.995
Monoisotopic Mass: 199.995
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: 0.8

3-(Aminomethyl)-5-bromo-2-methylpyridine Pricemore >>

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